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Compound of Interest

Compound Name: Tripropylene glycol

Cat. No.: B7909413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of tripropylene
glycol (TPG) at various temperatures. Due to the limited availability of extensive public data
sets, this guide compiles available data points, outlines a detailed experimental protocol for
vapor pressure determination, and presents a logical diagram of the temperature-pressure
relationship.

Quantitative Data on Tripropylene Glycol Vapor
Pressure

The vapor pressure of tripropylene glycol is consistently low at ambient temperatures,
reflecting its high boiling point and low volatility.[1] While a comprehensive, publicly available
experimental dataset detailing the vapor pressure of TPG across a wide range of temperatures
is not readily accessible, various sources provide values at standard conditions. These are
summarized in the table below for comparative analysis.
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Vapor
Temperature Temperature Vapor
Pressure Source(s)
(°C) (K) Pressure (kPa)
(mmHg)
Value not
20 293.15 - 0.0054
specified
25 298.15 <0.01 <0.0013 [2]
25 298.15 0.002 0.000267 [3]
25 298.15 0.002 0.0003 [4]

It is important to note that some sources provide a value of "<0.01 mmHg" at 25°C, indicating
that the vapor pressure is below the detection limit of the instrumentation used. The value of
0.002 mmHg at 25°C is provided by Dow Chemical Company and Univar Solutions, major
suppliers of TPG.[3][4] A study by Fendu and Oprea (2013) references a vapor pressure curve
for tripropylene glycol from the PRO Il database, a chemical process simulator, suggesting
that more extensive data exists within such commercial databases.[5]

Experimental Protocol for Vapor Pressure
Measurement

The determination of vapor pressure for low-volatility substances like tripropylene glycol
requires sensitive and precise measurement techniques. A common and effective method is the
use of a static apparatus, as described for similar glycol compounds.[5]

Objective: To accurately measure the vapor pressure of a pure tripropylene glycol sample at
various controlled temperatures.

Apparatus:

o Equilibrium Cell: A thermostatted vessel to hold the TPG sample. The cell must be capable of
being sealed and evacuated.

¢ High-Vacuum System: A vacuum pump (e.g., a turbomolecular pump backed by a rotary
vane pump) to degas the sample and evacuate the apparatus.
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e Pressure Transducer: A high-precision pressure sensor capable of accurately measuring low
pressures (e.g., a capacitance diaphragm gauge).

» Thermostat Bath: A circulating bath to maintain the equilibrium cell at a constant and uniform
temperature with high accuracy (e.g., £0.01 K).

o Temperature Measurement: A calibrated platinum resistance thermometer or a similar high-
accuracy temperature probe.

o Data Acquisition System: A computer-based system to record temperature and pressure
readings over time.

Procedure:

o Sample Preparation: A high-purity sample of tripropylene glycol is introduced into the
equilibrium cell.

e Degassing: The sample is thoroughly degassed to remove any dissolved gases, which would
interfere with the vapor pressure measurement. This is typically achieved by several freeze-
pump-thaw cycles. The sample is frozen using liquid nitrogen, and the apparatus is
evacuated. The cell is then isolated from the vacuum pump, and the sample is allowed to
thaw, releasing dissolved gases into the headspace. This process is repeated until the
pressure reading in the frozen and evacuated state is negligible.

o Equilibration: The degassed sample in the sealed equilibrium cell is brought to the desired
temperature using the thermostat bath. The system is allowed to reach thermal and vapor-
liquid equilibrium, which is indicated by a stable pressure reading over a sufficient period.

o Data Recording: Once equilibrium is established, the temperature and vapor pressure are
recorded.

o Temperature Variation: The temperature of the thermostat bath is then adjusted to the next
desired setpoint, and the system is allowed to re-equilibrate. Steps 3 and 4 are repeated to
obtain vapor pressure data over a range of temperatures.

Visualizations
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Relationship Between Temperature and Vapor Pressure

The following diagram illustrates the fundamental relationship between the temperature of
tripropylene glycol and its corresponding vapor pressure. As the temperature of the liquid
increases, the kinetic energy of its molecules increases, leading to a higher rate of evaporation
and consequently a higher vapor pressure. This relationship is typically non-linear and can
often be described by equations such as the Antoine equation.
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Caption: Logical flow of the effect of temperature on vapor pressure.

Experimental Workflow for Vapor Pressure
Determination

The diagram below outlines the key steps in the experimental determination of tripropylene
glycol's vapor pressure using a static apparatus. This workflow ensures the accuracy and
reliability of the measurements by emphasizing proper sample preparation and system
equilibration.
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Caption: Workflow for experimental vapor pressure measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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